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Compound of Interest |

Compound Name: 2,4-Dibromo-5-fluoroaniline
CAS No.: 1000578-04-0
Cat. No.: B1632630
. J

CAS No: 1000578-04-0 (Typical) | Physical State: Solid (Crystalline) Primary Hazard Class:
Acute Toxicity (Oral/Dermal/lnhalation), Specific Target Organ Toxicity (Blood).

Part 1: Chemical Profile & Molecular Toxicology

To handle this compound safely, one must understand why it is toxic. Unlike simple inorganic
acids that cause immediate burns, 2,4-Dibromo-5-fluoroaniline acts through a metabolic
activation pathway that can lead to delayed, life-threatening systemic hypoxia.

Structure-Activity Relationship (SAR)

The molecule consists of an aniline core substituted with two bromine atoms and one fluorine
atom.

 Lipophilicity: The halogen substitutions (Br, F) significantly increase the partition coefficient
(LogP) compared to aniline. This facilitates rapid dermal absorption and blood-brain barrier
penetration.

» Metabolic Activation: The primary toxicity arises not from the parent molecule, but from its
hepatic metabolites. The amino group (-NH2) is oxidized by Cytochrome P450 enzymes
(specifically CYP2EL) to form an N-hydroxylamine species.

The Methemoglobinemia Mechanism
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The N-hydroxylamine metabolite enters red blood cells (RBCs) and oxidizes the ferrous iron
(Fe2*) in hemoglobin to ferric iron (Fe3*), forming Methemoglobin (MetHb).[1][2][3] MetHb
cannot bind oxygen, leading to functional anemia and cellular hypoxia.[1][2]

Systemic Circulation
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Figure 1: Metabolic activation pathway leading to Methemoglobinemia. The toxicity is "delayed"
as it requires hepatic processing.

Part 2: Risk Assessment & Exposure Control

Due to the high potential for dermal absorption and the delayed nature of symptoms, a "Zero
Skin Contact"” policy is mandatory.

Hierarchy of Controls Table
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Control Level Protocol Specification

Use pre-dissolved solutions if commercially

Elimination ) . .
available to avoid dust handling.
Solids: Weigh inside a Powder Containment
] ) Hood or Glovebox (HEPA filtered). Liquids: All
Engineering

open transfers must occur within a certified

Fume Hood (Face velocity > 100 fpm).

Primary: Laminate film (e.qg., Silver Shield/4H).
PPE (Hands) Nitrile gloves offer poor protection against
ands
aromatic amines and should only be used as a

splash guard over the laminate.

Tyvek® lab coat or sleeve covers to bridge the

PPE (Bod
(Body) gap between glove and coat.

Pulse Oximetry (SpO2) monitoring for personnel

Monitorin
g involved in scale-up (>10g) operations.

Incompatibility Warning

e Strong Oxidizers: Reaction with peroxides or permanganates can be violent.[3]

e Acids: Forms anilinium salts; while less volatile, these salts retain systemic toxicity if
absorbed.

Part 3: Operational Protocols
Solid Handling & Weighing

The critical risk point is the generation of airborne dust during weighing.

o Static Control: Use an anti-static gun or bar inside the balance enclosure. Halogenated
anilines can carry static charges, causing powder to "jump" and contaminate surfaces.

e Taring: Tare the receiving vessel (flask) with its cap on. Open the vessel only inside the hood.
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o Transfer: Use a disposable anti-static spatula. Do not reuse spatulas to prevent cross-
contamination.

e Solubilization: Add solvent (e.g., DCM, THF) to the solid immediately. Once in solution, the
inhalation risk drops significantly (provided it is kept in the hood), though the dermal risk
remains high.

Reaction Monitoring & Quenching

When using 2,4-Dibromo-5-fluoroaniline as a nucleophile (e.g., in SNAr reactions):

e TLC/LCMS: Do not remove aliquots outside the hood. Quench mini-samples directly in the
vial before analysis.

o Spill Management: If a solution spills, do not simply wipe with paper towels.

o Protocol: Cover with vermiculite/sand. Scoop into a waste jar. Wash the surface with dilute
acetic acid (to protonate the amine, reducing volatility), then soap and water.

Waste Disposal[4]

e Segregation: Segregate as "Halogenated Organic - Toxic."
o Labeling: Explicitly mark waste tags with "CONTAINS HALO-ANILINE / TOXIC."

¢ Glassware: Rinse glassware with acetone inside the hood. Collect the first rinse as
hazardous waste. Do not wash contaminated glassware in open sinks.
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Start: 2,4-Dibromo-5-fluoroaniline

Is it Solid or Solution?

Solid Handling Solution Handling

Standard Fume Hood

Use Powder Containment Hood

or Glovebox

(Sash at proper height)

PPE: Double Glove
(Laminate inner + Nitrile outer)

Cannula/Syringe Transfer
(Avoid pouring)

Dissolve immediately
to suppress dust

Waste Disposal
Segregate as Toxic/Halogenated

Click to download full resolution via product page

Figure 2: Decision logic for safe handling based on physical state.

Part 4: Emergency Response
Recognition of Exposure
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Symptoms of aniline poisoning are often insidious.
o Early Signs (0-1 hour): Headache, lightheadedness.

e Cyanosis (1-4 hours): Blue/grey discoloration of lips, nail beds, and earlobes. This is the
hallmark sign.

» Severe: Dyspnea, confusion, seizures.

First Aid Protocol

o Skin Contact: IMMEDIATELY wash with soap and copious water for 15 minutes. Do not use
alcohol (ethanol/methanol) to wash skin, as this increases transdermal absorption of the
lipophilic aniline.

e Eye Contact: Flush for 15 minutes.
 Inhalation: Move to fresh air. Administer oxygen if trained.

o Medical Alert: Transport to ER immediately. Inform medical staff specifically of
"Aniline/Methemoglobinemia" risk. Standard pulse oximetry may give false readings; a Co-
Oximeter (ABG) is required for accurate MetHb levels.

Antidote Awareness

The standard antidote for severe methemoglobinemia (>30%) is Methylene Blue (1-2 mg/kg
IV). Researchers handling large quantities (>50g) should ensure their site medical office stocks
this antidote.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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